3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-indole
Description
This compound is a complex heterocyclic molecule featuring an indole core substituted with a 4,5-dihydropyrazol-5-yl group and multiple 4-methoxyphenyl moieties. Its structural complexity arises from the fusion of pyrazoline and indole rings, both of which are known for their biological relevance.
Properties
CAS No. |
76195-70-5 |
|---|---|
Molecular Formula |
C32H29N3O3 |
Molecular Weight |
503.6 g/mol |
IUPAC Name |
3-[2,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-3-yl]-2-(4-methoxyphenyl)-1H-indole |
InChI |
InChI=1S/C32H29N3O3/c1-36-24-14-8-21(9-15-24)29-20-30(35(34-29)23-12-18-26(38-3)19-13-23)31-27-6-4-5-7-28(27)33-32(31)22-10-16-25(37-2)17-11-22/h4-19,30,33H,20H2,1-3H3 |
InChI Key |
UBGMUYZIDXVQME-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(NC4=CC=CC=C43)C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-Indole with structurally or functionally analogous compounds from the evidence:
Key Observations:
Structural Diversity: The methoxyphenyl group is a common feature in bioactive heterocycles, enhancing lipophilicity and π-π stacking interactions. However, the indole core in the target compound may offer unique binding modes compared to pyridine or quinoline analogs .
Biological Activity : While the target compound lacks explicit activity data, its pyrazoline-indole scaffold aligns with derivatives showing anticancer () and analgesic () effects. The absence of a chlorophenyl or thiazole group (unlike ’s compound) may reduce cytotoxicity but improve selectivity.
Synthetic Approaches : The compound’s synthesis likely parallels methods in and , utilizing Pd-catalyzed cross-coupling for aryl group introduction or Vilsmeier–Haack formylation for pyrazoline formation .
Research Findings and Limitations
- Computational Analysis : Tools like SHELXL () and Multiwfn () could elucidate the compound’s electron density distribution and optimize its crystal structure, though such data are absent in the evidence.
- Biological Data Gaps: No direct IC50 or MIC values are available for the target compound, unlike its pyridine-thiazole analog in . Further assays are needed to validate inferred activities.
- Structural Optimization : Compared to ’s analgesic pyrazole derivative, the indole core may offer enhanced CNS permeability, but this requires experimental validation.
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